2-(4-Methylpiperazin-1-yl)-5-(piperidine-1-sulfonyl)aniline

• IUPAC Name: 2-(4-methylpiperazin-1-yl)-5-piperidin-1-ylsulfonylaniline
• InChI: InChI=1S/C16H26N4O2S/c1-18-9-11-19(12-10-18)16-6-5-14(13-15(16)17)23(21,22)20-7-3-2-4-8-20/h5-6,13H,2-4,7-12,17H2,1H3
• InChI Key: QKNXZXOCHILSCB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=C(C=C2)S(=O)(=O)N3CCCCC3)N
• Molecular Formula: C16H26N4O2S
• Molecular Weight: 338.5 g/mol

Description

2-(4-Methylpiperazin-1-yl)-5-(piperidine-1-sulfonyl)aniline, also known as MPSPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Scientific Research Applications

Polymorphism Control and Solid Formulation

• ASP3026 Development : ASP3026, a derivative of the compound , was developed as an inhibitor of the EML4-ALK fusion protein. Polymorphism control of ASP3026 has been crucial in designing solid formulations. The ability to control polymorphism via temperature-dependent variations in solution structures was explored using Raman spectroscopy, which is essential for the development of stable pharmaceutical formulations (Takeguchi et al., 2015).

Novel Compound Synthesis and Biological Activity

• New Quinoxalinecarbonitrile 1,4-di-N-oxide Derivatives : Derivatives of the compound, particularly those with piperazine and aniline groups, have been synthesized and show significant biological activity. These derivatives present a potential in the field of medicinal chemistry as hypoxic-cytotoxic agents (Ortega et al., 2000).

Synthesis and Characterization for Drug Development

• Piperidin-4-one Derivatives Synthesis : A series of novel piperidin-4-one derivatives have been synthesized, characterized, and evaluated for their potential as therapeutic agents. These compounds show promise in the development of new drugs, indicating the versatility of the core compound in pharmaceutical research (Ezhilarasi & Gopalakrishnan, 2022).

Neuroimaging and Neuroinflammation Studies

• PET Imaging of Microglia : A derivative of the compound has been used to develop a PET radiotracer for imaging microglia and studying neuroinflammation in various neuropsychiatric disorders. This highlights the compound's potential in advancing neuroimaging techniques (Horti et al., 2019).

Serotonin Receptor Targeting for Cognitive Impairment

• Triazine-Piperazine Derivatives for 5-HT6R : Triazine-piperazine derivatives of the compound show promise as ligands for the 5-HT6 serotonin receptor, potentially offering new treatments for cognitive impairments. This application underscores the compound's relevance in developing novel therapeutics for neurological disorders (Latacz et al., 2019).

Applications in Drug Design

• Isosteres of Piperazine in Drug Design : The compound's structural features, such as piperazine and anilines, are significant in drug design. This application focuses on the utility of these features in creating bioactive compounds, highlighting the compound's role in medicinal chemistry (Meanwell & Loiseleur, 2022).